Cas no 2228195-63-7 ({1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol)

• Product Name: {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol
• CAS No: 2228195-63-7
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6019328
• PubChem ID: 165701105
• Update Time: 2025-06-12

{1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol
• EN300-1747824
• {1-[5-(methoxymethyl)furan-2-yl]-2,2-dimethylcyclopropyl}methanol
• 2228195-63-7

• Inchi： 1S/C12H18O3/c1-11(2)7-12(11,8-13)10-5-4-9(15-10)6-14-3/h4-5,13H,6-8H2,1-3H3
• InChI Key： ZYEQMNJEQRCIQY-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.6Ų

Additional information on {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol

Introduction to {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol (CAS No. 2228195-63-7)

{1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol, with the CAS number 2228195-63-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a cyclopropyl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol consists of a five-membered furan ring substituted with a methoxymethyl group at the 5-position. The cyclopropyl ring, which is attached to the furan ring via a methylene bridge, is further substituted with two methyl groups at the 2-position. This intricate arrangement of functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its potential biological activities.

Recent studies have focused on the synthesis and characterization of {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclopropyl ring and introduce the methoxymethyl substituent. This method has been shown to yield high-purity products with excellent yields, making it a preferred synthetic route for large-scale production.

In terms of its biological activity, {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol has demonstrated promising results in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol could be a valuable therapeutic agent for treating conditions such as chronic inflammatory diseases and neurodegenerative disorders.

Furthermore, preliminary studies have also explored the potential of {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol as an antiviral agent. In vitro experiments have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

The pharmacokinetic properties of {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol has been found to be non-toxic at therapeutic concentrations, further supporting its potential for clinical use.

In conclusion, {1-5-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropyl}methanol (CAS No. 228195637) represents a promising compound with diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in various therapeutic areas, including anti-inflammatory, antioxidant, and antiviral treatments. As more data becomes available from clinical trials and further studies, it is anticipated that this compound will play an increasingly important role in the development of novel pharmaceuticals.